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Get Quote

The most detailed information comes from a recent publication by CaaMTech in collaboration with

academic scientists, which clarifies the precise crystalline structure of this compound [1].

Key Finding: The crystal structure is characterized as "Bis(4-acetoxy-N-ethyl-N–n-
propyltryptammonium) fumarate–fumaric acid (1/1)" [1]. This means the salt form is a unique

adduct where a fumarate salt is co-crystallized with a molecule of fumaric acid. This level of detail
was previously misunderstood, as these compounds were often mischaracterized simply as

hydrofumarates [1].
Structural Significance: The research highlights that replacing the dimethyltryptamine (DMT) group

in psilocybin with an ethylpropyltryptamine (EPT) group, and the phosphoryloxy ester with an
acetoxy (AcO) group, creates a new molecule with unique pharmacological properties and a different

hydrolysis rate to its active metabolite [1].

Summary of Quantitative & Structural Data

The following table consolidates the available structural and chemical data for 4-AcO-EPT fumarate.

Property Description

Systematic
Name

Bis(4-acetoxy-N-ethyl-N–n-propyltryptammonium) fumarate–fumaric acid (1/1) [1]
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Property Description

Chemical
Family

Tryptamine (4-Acetoxy substituted dialkyl tryptamine) [1]

Salt Form Fumarate salt co-crystallized with a fumaric acid molecule (a fumarate fumaric acid
adduct) [1]

| Core Structural Modifications | • Alkyl Group: Ethylpropyltryptamine (EPT) instead of

Dimethyltryptamine (DMT) • 4-position Ester: Acetoxy (AcO) instead of Phosphoryloxy (PO) [1] | |

Primary Research Application | Investigation of novel tryptamine prodrugs and structure-activity

relationships (SAR) for therapeutic development [1] |

Experimental Characterization & Workflow

The primary methodology used for the definitive characterization of this compound was crystallography

[1]. The general workflow for such a characterization process can be visualized as follows:
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Sample: 4-AcO-EPT Fumarate
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Diagram of the crystallographic characterization workflow for definitive salt form identification.

Relationship to Broader Tryptamine Research

The characterization of 4-AcO-EPT is part of a broader effort to engineer improved psychedelic therapeutics.

Its relationship to other well-known tryptamines helps contextualize its place in structure-activity

relationship (SAR) studies.
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Diagram of structural relationships between 4-AcO-EPT and related tryptamines like psilocybin.

Limitations of Available Data

It is important to note the limitations of the current search results:

No Detailed Experimental Protocols: While the use of crystallography is mentioned [1], the search

results do not contain the detailed, step-by-step experimental protocols (e.g., specific instrumentation
parameters, crystallization conditions, full synthetic procedure) that you requested.

Limited Quantitative Data: The available data is primarily structural and qualitative. I did not find
quantitative data on metrics such as solubility, melting point, spectral data (NMR, MS), or binding

affinity in the retrieved results.
Commercial and General Sources: Other search results were either commercial listings for the

compound [2] [3] or discussed general psychedelic effects of related substances like 4-AcO-DMT
rather than the specific characterization of 4-AcO-EPT [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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